2-(2,2-Dimethoxyethyl)nicotinonitrile

• CAS No.: 97308-52-6
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-(2,2-dimethoxyethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C10H12N2O2/c1-13-10(14-2)6-9-8(7-11)4-3-5-12-9/h3-5,10H,6H2,1-2H3
• InChI Key: KUCFHYFYTPPUTO-UHFFFAOYSA-N
• SMILES: COC(CC1=C(C=CC=N1)C#N)OC

Description

2-(2,2-Dimethoxyethyl)nicotinonitrile is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The product from Example 36a (1.62 g, 8.09 mmol) was reacted with sodium methoxide as a 25 wt % solution (8.74 g, 40.4 mmol) in methanol (5 mL) for two hours at 80° C. The crude product was isolated by extraction with ether, dried over MgSO4, filtered and concentrated under vacuum to give the title compound (1.46 g, 94%) sufficiently pure for use as isolated.

Synthesis routes and methods II

Procedure details

To a solution of 2-((trimethylsilyl)ethynyl)nicotinonitrile (19.14 g, 95.7 mmol) in MeOH (200 mL) was added sodium methanolate (16.5 g, 306.2 mmol). The reaction mixture was refluxed at 80° C. for 14 h under N2. After removal of the MeOH, the residue was diluted with H2O and extracted with DCM (3×100 mL). The combined organic layers were washed with brine (100 mL), dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure to give the crude product. The crude product was purified by silica gel column chromatography (eluting with DCM) to yield 2-(2,2-dimethoxyethyl)nicotinonitrile as a yellow oil (13.76 g, yield 75%). ESI MS: m/z 193 [M+H]+.